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Compound of Interest

Compound Name: OICR11029

Cat. No.: B15603057

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory materials are paramount to ensuring a safe and compliant work
environment. This guide provides essential information on the disposal procedures for
OICR11029, based on the available safety information.

Important Note: The identifier "OICR11029" does not correspond to a clearly defined substance
in publicly available safety databases. However, it is highly probable that this is a typographical
error for "SC111029," a product from OriGene Technologies. This document proceeds under
the assumption that "OICR11029" refers to OriGene's SC111029, which is a human untagged
clone of the SURF5 (MED22) gene. According to the safety data sheet for this product, it is not
classified as a hazardous substance or mixture.[1]

General Safety and Disposal Principles

Even when a substance is not classified as hazardous, it is crucial to follow standard laboratory
best practices for waste disposal to maintain a safe and uncontaminated workspace. The
following procedures are recommended for the disposal of non-hazardous biological materials
like the assumed OICR11029.

Table 1: Summary of OICR11029 (assumed to be SC111029) Characteristics
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Characteristic Information

SURF5 (MED22) (NM_133640) Human

Product Name
Untagged Clone

Product Number SC111029
Hazard Classification Not a hazardous substance or mixture[1]
Primary Use Laboratory research, synthesis of substances[1]

Experimental Workflow for Handling and Disposal

The following diagram outlines a general workflow for handling and disposing of non-hazardous
biological materials such as OICR11029.
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A general workflow for handling and disposal of non-hazardous biological materials.

Detailed Disposal Protocol

The proper disposal of OICR11029, assumed to be a non-hazardous biological material,

should follow these steps:

o Decontamination: Although not classified as hazardous, it is good laboratory practice to
decontaminate all cultures, stocks, and other materials that have come into contact with the
substance. This can typically be achieved by autoclaving or by treatment with a suitable

disinfectant (e.g., a fresh 10% bleach solution).

 Liquid Waste: For liquid waste containing OICR11029, decontaminate the liquid as described
above. Once decontaminated, it can generally be disposed of down the sanitary sewer,
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followed by flushing with copious amounts of water. Always adhere to local and institutional
regulations regarding the disposal of biological liquids.

e Solid Waste:

o Sharps: Any sharps, such as pipette tips, needles, or broken glass, that have come into
contact with OICR11029 should be placed in a designated sharps container. Even if the
material is non-hazardous, this prevents physical injury.

o Non-Sharps: Other solid waste, including plasticware (e.g., culture plates, tubes) and
personal protective equipment (e.g., gloves, lab coats), should be collected in a biohazard
bag and decontaminated, preferably by autoclaving. After decontamination, it can typically
be disposed of as regular laboratory waste, unless institutional policies require a specific
waste stream for decontaminated biological materials.

o Empty Containers: Thoroughly rinse empty containers that held OICR11029 with a suitable
solvent (e.g., water or ethanol) three times. The rinsate should be collected and disposed of
as decontaminated liquid waste. After rinsing, deface or remove the original label and
dispose of the container with regular laboratory glass or plastic recycling, as appropriate.

Logical Relationship for Waste Segregation

The following diagram illustrates the decision-making process for segregating waste that has
been in contact with OICR11029.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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